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Compound of Interest

Compound Name: O-2545 hydrochloride

Cat. No.: B1662317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
O-2545 hydrochloride is a potent, water-soluble agonist of both the central cannabinoid

receptor (CB1) and the peripheral cannabinoid receptor (CB2).[1] Its high affinity and aqueous

solubility make it a valuable tool in cannabinoid research, offering advantages over more

lipophilic compounds. This technical guide provides a comprehensive overview of the chemical

structure, synthesis, and biological activity of O-2545 hydrochloride, intended to support

ongoing research and development in the field.

Chemical Structure and Properties
O-2545 hydrochloride is the hydrochloride salt of (6aR,10aR)-6a,7,10,10a-tetrahydro-3-[5-

(1H-imidazol-1-yl)-1,1-dimethylpentyl]-6,6,9-trimethyl-6H-dibenzo[b,d]pyran-1-ol.[1]

Chemical Structure:

IUPAC Name: (6aR,10aR)-6a,7,10,10a-Tetrahydro-3-[5-(1H-imidazol-1-yl)-1,1-

dimethylpentyl]-6,6,9-trimethyl-6H-dibenzo[b,d]pyran-1-ol hydrochloride

Molecular Formula: C₂₆H₃₆N₂O₂ · HCl[1]

Molecular Weight: 445.04 g/mol
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CAS Number: 874745-43-4[1]

Physicochemical Properties:

The following table summarizes the key physicochemical properties of O-2545 hydrochloride.

Property Value Reference

Appearance A lyophilized powder [1]

Purity ≥99% (HPLC)

Solubility

Soluble to 20 mM in water with

gentle warming, and to 100

mM in ethanol. Also soluble in

DMF (30 mg/ml) and DMSO

(25 mg/ml).[1]

[1]

Storage Store at -20°C

Synthesis
A detailed, step-by-step experimental protocol for the synthesis of O-2545 hydrochloride is not

readily available in publicly accessible literature. However, the general synthetic approach is

described in patent WO2006012176A1, which focuses on the creation of water-soluble

cannabinoid analogs. The synthesis involves the modification of a classical cannabinoid

tetracyclic core. The key structural feature of O-2545, the imidazolyl-substituted side chain, is

introduced to impart water solubility while maintaining high affinity for the cannabinoid

receptors. The final step of the synthesis would involve the formation of the hydrochloride salt

to further enhance its solubility in aqueous solutions.

Biological Activity
O-2545 hydrochloride is a high-affinity agonist for both CB1 and CB2 receptors.[1] This dual

agonism, coupled with its water solubility, makes it a potent tool for in vivo and in vitro studies

of the endocannabinoid system.

Receptor Binding Affinity:
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The following table summarizes the receptor binding affinities of O-2545.

Receptor Kᵢ (nM) Reference

CB1 1.5 [1]

CB2 0.32 [1]

In Vivo Activity:

O-2545 hydrochloride has been shown to be highly efficacious in mouse behavioral models

following either intravenous or intracerebroventricular administration.[1]

Mechanism of Action and Signaling Pathway
As a cannabinoid receptor agonist, O-2545 hydrochloride exerts its effects by activating the

CB1 and CB2 receptors, which are G-protein coupled receptors (GPCRs). The activation of

these receptors initiates a cascade of intracellular signaling events.
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Figure 1: Cannabinoid Receptor Signaling Pathway.

Experimental Workflow for In Vitro Receptor Binding Assay:
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The following diagram outlines a typical workflow for determining the receptor binding affinity of

a compound like O-2545 hydrochloride.
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Figure 2: In Vitro Receptor Binding Assay Workflow.

Conclusion
O-2545 hydrochloride is a significant research tool in the field of cannabinoid pharmacology.

Its dual agonism at CB1 and CB2 receptors, combined with its advantageous water-soluble

nature, facilitates a wide range of in vivo and in vitro experimental designs. The information

provided in this technical guide, including its chemical properties, biological activity, and
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mechanism of action, serves as a valuable resource for scientists and researchers working to

unravel the complexities of the endocannabinoid system and explore its therapeutic potential.

Further research into the detailed pharmacokinetics and metabolism of O-2545 hydrochloride
would provide a more complete understanding of its in vivo disposition and further enhance its

utility in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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